BENGHE Foundational & Exploratory

Check Availability & Pricing

Laurylamine acetate discovery and historical
context

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dodecylamine acetate

Cat. No.: B148181

Unveiling Laurylamine Acetate: A Technical
Guide

Laurylamine acetate, also known as dodecylamine acetate, is a cationic surfactant that has
found extensive application across various industries. While specific details regarding its initial
discovery, including the individual researchers and the exact date, are not prominently
documented in publicly available records, its development is intrinsically linked to the broader
advancements in surfactant chemistry. This guide provides a comprehensive overview of its
chemical properties, synthesis, and key applications, offering valuable insights for researchers,
scientists, and professionals in drug development and chemical manufacturing.

Physicochemical Properties

Laurylamine acetate is the acetate salt of dodecylamine, a long-chain primary amine.[1] This
structure imparts amphiphilic properties to the molecule, with a long, hydrophobic alkyl chain
and a hydrophilic amine salt headgroup. These properties are fundamental to its function as a
surfactant.

Below is a summary of its key physicochemical properties:
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Property Value

CAS Number 2016-56-0

Molecular Formula C14H31NO2

Appearance (at 25°C) White to off-white solid

Purity >95%

Amine Value 100-110 mg KOH/g

Moisture Content <0.5%

pH (1% Aqueous Solution) 6.0-8.0
Synthesis

The synthesis of laurylamine acetate is a straightforward acid-base reaction. The process
involves the reaction of laurylamine (dodecylamine) with acetic acid. Laurylamine itself is
typically produced from lauric acid, a fatty acid commonly sourced from coconut or palm kernel
0il.[2]

A generalized experimental protocol for the synthesis of laurylamine acetate is as follows:

o Reaction Setup: A reaction vessel equipped with a stirrer, thermometer, and a means for
controlled addition is charged with laurylamine.

» Solvent Addition: A suitable solvent, if required, is added to dissolve the laurylamine.

o Acid Addition: Acetic acid is slowly added to the laurylamine solution. The reaction is typically
exothermic, and the temperature may need to be controlled.

e Reaction Completion: The mixture is stirred until the reaction is complete, which can be
monitored by measuring the pH or by titration to confirm the neutralization of the amine.

e |solation: The resulting laurylamine acetate can be isolated by removing the solvent, if used,
or by precipitation and filtration. Further purification can be achieved through
recrystallization.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.silverfernchemical.com/chemical-supplier-124-22-1/lauryl-amine-distributor-436.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The following diagram illustrates the general workflow for the synthesis of laurylamine acetate
from its precursor, lauric acid.
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Generalized synthesis workflow for Laurylamine Acetate.

Industrial and Research Applications

The versatile properties of laurylamine acetate have led to its use in a wide array of
applications:

» Surfactant and Emulsifier: As a cationic surfactant, it is effective in formulations of cleaning
agents and detergents.[1] It helps to reduce the surface tension between oil and water,
stabilizing emulsions in various products.[1][3]
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o Corrosion Inhibitor: Laurylamine acetate forms a protective film on metal surfaces, which
inhibits corrosion. This makes it a valuable additive in metalworking fluids and water
treatment processes.[3]

o Dispersing Agent: It aids in the uniform distribution of particles in a liquid medium, an
essential property in the formulation of paints and coatings.[3]

o Textile and Leather Industries: In textile and leather processing, it acts as a softening agent
and a dye dispersant, improving the feel of fabrics and the evenness of dyeing.[1]

o Chemical Intermediate: Laurylamine acetate serves as a precursor in the synthesis of other
chemical compounds.[4]

e Mining: It is utilized as a flotation collector in the mining industry to aid in the separation of
minerals from ore.[4]

While the historical context of its discovery remains elusive, the continued and varied use of
laurylamine acetate underscores its significance in industrial chemistry. Its straightforward
synthesis and functional versatility ensure its relevance in both existing and emerging
technological applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Laurylamine acetate discovery and historical context].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b148181#laurylamine-acetate-discovery-and-
historical-context]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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